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Compound of Interest

Compound Name: C.l. Mordant red 94

Cat. No.: B15555823

An In-depth Technical Guide to C.I. Mordant Red
94

This technical guide provides a comprehensive overview of the chemical and physical
properties, molecular structure, synthesis, and a key application of C.l. Mordant Red 94. The
information is intended for researchers, scientists, and professionals in the fields of chemistry
and drug development.

Molecular Structure and Chemical Formula

C.l. Mordant Red 94 is an azo dye with the chemical formula C17H1aNsNaO-7S.[1] Its IUPAC
name is sodium 4-[4-[(2-hydroxy-5-methyl-3-nitrophenyl)diazenyl]-3-methyl-5-oxo0-4H-pyrazol-
1-yllbenzenesulfonate.[1] The molecule features a complex aromatic structure characteristic of
azo dyes, incorporating a pyrazolone ring, a substituted nitrophenyl group, and a
benzenesulfonate group. This structure is responsible for its color and its ability to form
complexes with metal ions, a defining feature of mordant dyes.

The 2D chemical structure of C.l. Mordant Red 94 is depicted below:
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Physicochemical and Computed Properties

A summary of the key quantitative data for C.l. Mordant Red 94 is presented in the table
below. These properties are primarily computed values sourced from the PubChem database.
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Property Value Reference
Molecular Formula C17H14aNsNaO7S [1]
Molecular Weight 455.4 g/mol [1]

sodium 4-[4-[(2-hydroxy-5-

methyl-3-
IUPAC Name nitrophenyl)diazenyl]-3-methyl-  [1]

5-ox0-4H-pyrazol-1-

yl]lbenzenesulfonate

Hydrogen Bond Donor Count

1

[1]

Hydrogen Bond Acceptor

Count

10

[1]
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Experimental Protocols

This section details the probable synthesis of C.l. Mordant Red 94 based on general azo dye

manufacturing processes, and a potential application in analytical chemistry.

Synthesis of C.I. Mordant Red 94

The synthesis of C.I. Mordant Red 94, like other azo dyes, is anticipated to be a two-step

process involving diazotization followed by an azo coupling reaction. The IUPAC name

suggests the starting materials would be 4-amino-2-nitro-6-methylphenol and 1-(4-

sulfophenyl)-3-methyl-5-pyrazolone.

Step 1: Diazotization of 4-amino-2-nitro-6-methylphenol
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e Dissolve a calculated amount of 4-amino-2-nitro-6-methylphenol in an aqueous solution of a
strong acid, such as hydrochloric acid.

o Cool the resulting solution to a temperature between 0-5 °C in an ice bath to ensure the
stability of the diazonium salt to be formed.

e Slowly add an aqueous solution of sodium nitrite (NaNO2) dropwise to the cooled solution
with continuous stirring.

o Maintain the temperature below 5 °C throughout the addition of the sodium nitrite solution.

e The completion of the diazotization can be checked by testing for the absence of the starting
amine using a suitable indicator paper. The resulting product is a diazonium salt solution.

Step 2: Azo Coupling

o Prepare a solution of the coupling component, 1-(4-sulfophenyl)-3-methyl-5-pyrazolone, in
an aqueous alkaline solution, such as sodium hydroxide.

e Cool this solution in an ice bath to a temperature between 0-5 °C.

o Slowly add the previously prepared cold diazonium salt solution to the cold solution of the
coupling component with vigorous stirring.

e Acolored precipitate of C.I. Mordant Red 94 will form.

» Continue stirring the reaction mixture in the ice bath for a period to ensure the completion of
the coupling reaction.

» The precipitated dye can then be isolated by filtration, washed with cold water to remove any
unreacted starting materials and salts, and then dried.

Application as a Complexometric Indicator for Metal lon
Detection

Mordant dyes are known for their ability to form colored complexes with metal ions. This
property allows them to be used as indicators in complexometric titrations with EDTA. The
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following is a general protocol for the use of a mordant dye like C.l. Mordant Red 94 for the
quantification of a metal ion (e.g., Zn2*).

Reagents and Solutions:

Standard 0.01 M EDTA solution.

Buffer solution (e.g., ammonia-ammonium chloride buffer for pH 10).

Indicator solution: Dissolve a small amount of C.l. Mordant Red 94 in a suitable solvent

(e.g., ethanol).

Sample solution containing the metal ion of unknown concentration.
Procedure:

e Pipette a known volume of the metal ion sample solution into a conical flask.
e Dilute the sample with deionized water.

o Add a sufficient volume of the buffer solution to maintain the pH at the optimal level for the
metal-EDTA complex formation.

e Add a few drops of the C.Il. Mordant Red 94 indicator solution. The solution should develop
a distinct color due to the formation of the metal-indicator complex.

o Titrate the solution with the standard 0.01 M EDTA solution. The EDTA will first react with the
free metal ions.

 As the titration approaches the endpoint, the EDTA will start to displace the metal ions from
the metal-indicator complex.

e The endpoint is reached when there is a sharp color change to that of the free indicator,
signifying that all the metal ions have been complexed by the EDTA.

e Record the volume of EDTA used and calculate the concentration of the metal ion in the
sample.
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Visualization of the Azo Dye Synthesis Workflow

The following diagram illustrates the general two-step workflow for the synthesis of an azo dye,
which is the fundamental process for producing C.I. Mordant Red 94.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [C.l. Mordant Red 94 molecular structure and formula.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555823#c-i-mordant-red-94-molecular-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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